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Compound of Interest

Compound Name: N-Cyclohexylmaleimide

Cat. No.: B155184 Get Quote

An In-depth Technical Guide to N-Cyclohexylmaleimide

This guide provides an overview of the chemical properties of N-Cyclohexylmaleimide,

tailored for researchers, scientists, and professionals in drug development.

Core Chemical Information
Chemical Formula: C₁₀H₁₃NO₂[1][2][3]

IUPAC Name: 1-cyclohexyl-1H-pyrrole-2,5-dione[4]

Physicochemical Data
A summary of key quantitative data for N-Cyclohexylmaleimide is presented below for easy

reference and comparison.
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Property Value Source

Molecular Weight 179.22 g/mol [1][2]

Melting Point 89-91 °C [1]

Boiling Point 132 °C at 17 mmHg [1]

Density 1.226 ± 0.06 g/cm³ (Predicted) [1]

Water Solubility 260 mg/L at 25 °C [1]

logP 2.57 at 23 °C [1]

Synthesis and Reaction Pathway
The following diagram illustrates a generalized synthetic pathway for N-Cyclohexylmaleimide,

starting from maleic anhydride and cyclohexylamine. This reaction is a common method for the

formation of N-substituted maleimides.
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Caption: Synthesis of N-Cyclohexylmaleimide from Maleic Anhydride and Cyclohexylamine.

Experimental Protocol: General Synthesis of N-
Cyclohexylmaleimide
This section details a generalized experimental protocol for the synthesis of N-
Cyclohexylmaleimide.

Materials:
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Maleic anhydride

Cyclohexylamine

Acetic anhydride

Sodium acetate

Diethyl ether

Glacial acetic acid

Procedure:

Dissolve maleic anhydride in glacial acetic acid.

Slowly add cyclohexylamine to the solution while stirring. An exothermic reaction will occur,

forming the maleamic acid intermediate.

To the resulting solution, add acetic anhydride and a catalytic amount of sodium acetate.

Heat the mixture under reflux for several hours to induce cyclodehydration.

After cooling, pour the reaction mixture into ice-water to precipitate the crude N-
Cyclohexylmaleimide.

Filter the precipitate, wash with cold water, and dry.

Recrystallize the crude product from a suitable solvent, such as ethanol or a mixture of

hexane and ethyl acetate, to obtain pure N-Cyclohexylmaleimide.

The workflow for this experimental protocol is visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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